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Compound of Interest

Compound Name: Mead Acid

Cat. No.: B164272 Get Quote

This document provides comprehensive safety protocols and logistical plans for the handling

and disposal of Mead Acid (cis-5,8,11-Eicosatrienoic acid), ensuring the safety of researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
Mead Acid is an omega-9 polyunsaturated fatty acid.[1][2][3][4][5] While it is not classified as a

hazardous substance, proper laboratory conduct and adherence to safety protocols are

essential to minimize exposure and ensure a safe working environment.[6][7]

Property Value Source

Molecular Formula C20H34O2 [2][3][4][5]

Molecular Weight 306.48 g/mol [2][8]

Appearance
Colorless to light yellow

oil/liquid
[5][8]

Storage Temperature -20°C [5][9]

Personal Protective Equipment (PPE)
While Mead Acid is not considered highly hazardous, the following PPE is mandatory to

prevent contact and ensure personal safety.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile gloves

Recommended for general

protection against chemical

splashes.[10][11][12]

Eye Protection
Safety glasses with side

shields or chemical goggles

Essential to protect against

accidental splashes.[7][10][12]

Body Protection Laboratory coat
Standard protection for

clothing and skin.

Respiratory Protection

Not generally required under

normal, well-ventilated

conditions. A respirator may be

necessary if aerosols are

generated or in the event of a

large spill in a poorly ventilated

area.[6][7]

Use a NIOSH-certified

respirator with an appropriate

filter if required.[7]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of Mead Acid in a

laboratory setting.

Preparation and Weighing
Pre-use Inspection: Before handling, visually inspect the container for any signs of damage

or leakage.

Ventilation: All handling of Mead Acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

Weighing:

Don all required PPE.
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Tare a clean, compatible container (e.g., glass vial) on an analytical balance.

Carefully transfer the desired amount of Mead Acid to the container using a clean pipette

or syringe.

Minimize the time the primary container is open.

Securely cap both the primary and secondary containers.

Clean any minor drips on the balance with a tissue dampened with an appropriate solvent

(e.g., ethanol), and dispose of the tissue as chemical waste.

Dissolving and Solution Preparation
Solvent Compatibility: Mead Acid is soluble in organic solvents such as ethanol, DMSO, and

DMF.[5]

Procedure:

In a chemical fume hood, add the desired volume of solvent to the container with the

weighed Mead Acid.

Cap the container and mix by gentle vortexing or inversion until the Mead Acid is fully

dissolved.

Clearly label the prepared solution with the chemical name, concentration, solvent, date,

and your initials.

Experimental Use
Addition to Reactions: When adding Mead Acid solution to a reaction, do so slowly and

carefully to avoid splashing.

Temperature Considerations: Be aware that the inhalation hazard may increase at higher

temperatures.[6][7] If heating is required, ensure it is done in a closed system or with

adequate local exhaust ventilation.
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Incubation: If incubating cells or tissues with Mead Acid, ensure the containers are properly

sealed to prevent the release of any aerosols.

Disposal Plan
All waste materials contaminated with Mead Acid must be disposed of in accordance with

local, state, and federal regulations.[6][7]

Waste Segregation
Liquid Waste: Unused Mead Acid and solutions should be collected in a designated, labeled,

and sealed waste container for flammable liquids.

Solid Waste: Contaminated items such as gloves, pipette tips, and absorbent materials

should be placed in a separate, clearly labeled solid waste container.

Sharps: Needles and syringes must be disposed of in an appropriate sharps container.

Decontamination
Glassware: Reusable glassware should be rinsed with a suitable solvent (e.g., ethanol) to

remove residual Mead Acid. The solvent rinse should be collected as hazardous waste.

Following the initial rinse, glassware can be washed with soap and water.

Work Surfaces: Decontaminate work surfaces with a 70% ethanol solution after completing

your work.

Spill Management
In the event of a spill, follow these procedures:

Minor Spill:

Alert others in the immediate area.

Wear appropriate PPE, including gloves and eye protection.

Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[6][7]
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Collect the absorbent material into a labeled container for hazardous waste disposal.[6][7]

Clean the spill area with a suitable solvent and then with soap and water.

Major Spill:

Evacuate the immediate area and alert your supervisor and institutional safety office.

If safe to do so, increase ventilation to the area.[6][7]

Prevent the spill from entering drains or water courses.[6][7]

Only personnel trained in hazardous spill response should attempt to clean up a major

spill.

Visual Workflow Guides
The following diagrams illustrate key workflows for handling Mead Acid safely.
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Caption: General workflow for handling Mead Acid.
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Caption: Spill response plan for Mead Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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